Cas no 1951439-82-9 (Methyl 4-bromopyridine-2-carboxylate hydrobromide)

• Product Name: Methyl 4-bromopyridine-2-carboxylate hydrobromide
• CAS No: 1951439-82-9
• MF: C₇H₇Br₂NO₂
• MW: 296.943980455399
• MDL: MFCD28656544
• CID: 4783559
• Update Time: 2025-05-19

Methyl 4-bromopyridine-2-carboxylate hydrobromide Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromopyridine-2-carboxylate hydrobromide
• Methyl 4-bromopicolinate hydrobromide
• Methyl 4-bromopyridine-2-carboxylate hbr

• MDL： MFCD28656544
• Inchi： 1S/C7H6BrNO2.BrH/c1-11-7(10)6-4-5(8)2-3-9-6;/h2-4H,1H3;1H
• InChI Key： KCKLCFKBWUHQKR-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(C(=O)OC)C=1.Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 151
• Topological Polar Surface Area: 39.2

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• Vapor Pressure: No date available

Methyl 4-bromopyridine-2-carboxylate hydrobromide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 4-bromopyridine-2-carboxylate hydrobromide

Methyl 4-bromopyridine-2-carboxylate hydrobromide (CAS No. 1951439-82-9): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 4-bromopyridine-2-carboxylate hydrobromide (CAS No. 1951439-82-9) is a highly versatile and significant compound in the realm of pharmaceutical chemistry. Its unique structural features, comprising a brominated pyridine core and a carboxylate ester moiety, make it an invaluable intermediate in the synthesis of various bioactive molecules. This compound has garnered considerable attention due to its role in the development of novel therapeutic agents, particularly in the treatment of neurological disorders and infectious diseases.

The Methyl 4-bromopyridine-2-carboxylate hydrobromide molecule exhibits a high degree of reactivity, which is attributed to the presence of both the bromine atom and the ester group. These functional groups allow for diverse chemical transformations, making it a preferred choice for medicinal chemists seeking to construct complex molecular architectures. The bromine atom, in particular, serves as a valuable handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs). Methyl 4-bromopyridine-2-carboxylate hydrobromide has emerged as a crucial building block in this endeavor. Its pyridine scaffold can be tailored to mimic natural substrates or binders, facilitating the design of high-affinity inhibitors. For instance, studies have demonstrated its utility in generating inhibitors for kinases and other enzymes involved in cancer signaling pathways.

One notable application of Methyl 4-bromopyridine-2-carboxylate hydrobromide is in the synthesis of antiviral agents. The pyridine ring's ability to interact with viral proteases and polymerases has been leveraged to develop molecules that disrupt viral replication cycles. Recent advancements in computational chemistry have further enhanced the efficiency of designing such compounds by predicting binding affinities and optimizing molecular structures.

The pharmaceutical industry has also explored Methyl 4-bromopyridine-2-carboxylate hydrobromide as a precursor for neuroactive compounds. Pyridine derivatives are known for their potential in modulating neurotransmitter systems, making them attractive candidates for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Researchers have synthesized analogs of this compound that exhibit enhanced binding affinity to specific neurotransmitter receptors, promising new therapeutic strategies.

The synthesis of Methyl 4-bromopyridine-2-carboxylate hydrobromide typically involves multi-step organic transformations starting from readily available pyridine derivatives. The introduction of the bromine atom at the 4-position and the esterification at the 2-position are critical steps that require precise control over reaction conditions. Advances in catalytic systems have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields.

In conclusion, Methyl 4-bromopyridine-2-carboxylate hydrobromide (CAS No. 1951439-82-9) is a cornerstone compound in modern pharmaceutical synthesis. Its structural versatility and reactivity make it indispensable for developing innovative therapeutic agents across various disease areas. As research continues to uncover new applications and synthetic methodologies, this compound will undoubtedly remain at the forefront of pharmaceutical innovation.